4-methyl-N'-{[(phenylsulfanyl)acetyl]oxy}benzenecarboximidamide

• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol
• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenylsulfanylacetate
• InChI: InChI=1S/C16H16N2O2S/c1-12-7-9-13(10-8-12)16(17)18-20-15(19)11-21-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,17,18)
• InChI Key: VBFTXXHPIFTWFK-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)CSC2=CC=CC=C2)/N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)CSC2=CC=CC=C2)N

Description

2-(phenylthio)acetic acid [[amino-(4-methylphenyl)methylidene]amino] ester is an aryl sulfide.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Azetidine-2-one Derivatives : A study explored the synthesis of azetidine-2-one derivatives of 1H-benzimidazole, which are structurally similar to the compound . These derivatives showed promising antibacterial and cytotoxic activities (Noolvi et al., 2014).

• Antimicrobial Activity of Thiazole Derivatives : Another research focused on the synthesis of 2-Amino-4-(4′-phenylsulfanyl-phenyl)-thiazole derivatives. These compounds exhibited significant antimicrobial properties (Abdel‐Hafez, 2003).

Antitumor Properties

• Antitumor Benzothiazoles : A study on 2-(4-aminophenyl)benzothiazoles, similar in structure to the compound , revealed their potent antitumor activity against various cancer cell lines. The study investigated the role of metabolism in the action of these benzothiazoles (Chua et al., 1999).

Histone Deacetylase Inhibition

• Histone Deacetylase Inhibition : Research on N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a structurally related compound, highlighted its role as a histone deacetylase inhibitor. This compound shows potential in cancer treatment (Zhou et al., 2008).

Herbicide Development

• Synthesis of Herbicide Analogs : A study detailed the synthesis of methyl 6-acetyl-2-[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate, structurally akin to the compound of interest, as a potential herbicide against barnyard grass (Tamaru et al., 1997).

Pharmacological Screening

• Screening of Novel Isatin Derivatives : Research involving derivatives of 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]-N(4,6-dimethyl-2-pyrimidiny)-benzene Sulphonamide, structurally related to the compound, revealed potential antibacterial, antifungal, antiviral, and anticancer activities (Selvam et al., 2004).

Liquid Crystals Research

• Schiff Base/Ester Liquid Crystals : A study on Schiff base ester liquid crystals, related to the compound of interest, examined their mesophase formation and stability. This research contributes to the development of advanced materials in liquid crystal technology (Ahmed et al., 2019).